N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine

• IUPAC Name: N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-methylcyclohexanamine
• InChI: InChI=1S/C16H20ClN3O/c1-20(14-5-3-2-4-6-14)11-15-18-16(19-21-15)12-7-9-13(17)10-8-12/h7-10,14H,2-6,11H2,1H3
• InChI Key: OMBGLKGFZAIRFY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=C(C=C2)Cl)C3CCCCC3
• Molecular Formula: C16H20ClN3O
• Molecular Weight: 305.80 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of the steps, reagents, and conditions used to synthesize the compound.

Molecular Structure Analysis

This would involve the use of techniques such as X-ray crystallography or NMR spectroscopy to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This would involve studying the reactions that the compound can undergo, and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This would involve determining properties such as melting point, boiling point, solubility, etc.

Scientific Research Applications

Synthesis and Biological Applications

Synthesis and Molecular Docking Study of Oxazole Clubbed Pyridyl-Pyrazolines : This research outlines the synthesis of novel heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine rings, analyzed for their anticancer and antimicrobial activities. These compounds exhibit significant potential against cancer cell lines and pathogenic microorganisms, underscoring the therapeutic applications of oxadiazole derivatives (Katariya, Vennapu, & Shah, 2021).

Chemical Transformations and Reactivity

Ring-Fission and C–C Bond Cleavage Reaction with N-alkyl-N-methyl-amine : An investigation into the chemical reactivity of an N-alkyl-N-methylamine under various conditions revealed a complex pathway involving ring fission of the oxadiazole system. This study provides valuable insights into the chemical behavior of oxadiazole derivatives under reactive conditions (Jäger, Laggner, Mereiter, & Holzer, 2002).

Material Science Applications

Blue Light-Emitting Polyamide and Poly(Amide-Imide)s Containing Oxadiazole Ring : This research focuses on the synthesis of novel polymers incorporating oxadiazole rings, demonstrating their application in creating materials with high thermal stability and specific optical properties, such as blue light emission. These materials have potential applications in optoelectronics and light-emitting devices (Hamciuc, Hamciuc, Homocianu, Nicolescu, & Carja, 2015).

Analytical and Synthetic Chemistry

Synthesis of Ketamine Derivatives by Mannich Reactions : Although not directly related, this study involves the synthesis of novel derivatives through Mannich reactions, showcasing the importance of innovative synthetic approaches in developing new chemical entities with potential therapeutic applications. It highlights the ongoing research into modifying known compounds for enhanced activity or new functionalities (Masaud et al., 2022).

Mechanism of Action

If the compound is a drug, this would involve studying how it interacts with the body to produce its effects.

Safety and Hazards

This would involve studying the toxicity of the compound and any risks associated with its use.